2-Chloroethyl methyl sulfide
Overview
Description
2-Chloroethyl methyl sulfide is a monofunctional chemical analog of sulfur mustard . It has been used to study the potential of 2,6-dithiopurine as an antagonist of sulfur mustard .
Molecular Structure Analysis
The molecular formula of 2-Chloroethyl methyl sulfide is C3H7ClS . The molecular weight is 110.60 . The structure can be viewed as a 2D Mol file or a computed 3D SD file .Physical And Chemical Properties Analysis
2-Chloroethyl methyl sulfide is a liquid at 20°C . It has a refractive index of 1.496 . The boiling point is 55-56°C at 30 mmHg , and the density is 1.11 g/mL at 25°C . It should be stored at 2-8°C .Scientific Research Applications
Chemical Warfare Research
2-Chloroethyl methyl sulfide is a monofunctional analog of sulfur mustard . It is used in research to understand the biochemical and toxicological pathways of sulfur mustard . This research is crucial for developing medical countermeasures against chemical warfare agents.
Medical Countermeasure Development
This compound has been instrumental in studying the efficacy of potential antidotes like 2,6-dithiopurine, which can mitigate the effects of sulfur mustard exposure . Such studies are vital for advancing treatments for chemical burns and poisoning.
Organic Synthesis
In organic chemistry, 2-Chloroethyl methyl sulfide serves as a reagent and solvent. It’s particularly used as an intermediate in the synthesis of aniline compounds . Its reactivity with other chemicals makes it a valuable tool for constructing complex molecules.
Agricultural Applications
It has potential uses as a precursor for pesticides and fungicides . Research in this area explores the development of new compounds that can protect crops from pests and diseases.
Industrial Processes
The compound’s properties are explored for various industrial applications, such as in the synthesis of thioethers and as a catalyst in certain reactions . Its role in industrial chemistry is linked to the production of materials with specific desired properties.
Environmental Impact Studies
Research into the environmental impact of 2-Chloroethyl methyl sulfide includes its degradation, potential bioaccumulation, and soil leaching . Understanding its behavior in the environment helps in assessing the risks and establishing safety protocols for its handling and disposal.
Safety and Hazards
2-Chloroethyl methyl sulfide is harmful if swallowed, in contact with skin, or if inhaled . It causes severe skin burns and eye damage . It is a flammable liquid and vapor . Safety measures include avoiding breathing dust/fume/gas/mist/vapors/spray, using only outdoors or in a well-ventilated area, and wearing protective gloves/clothing/eye protection/face protection .
Mechanism of Action
Target of Action
2-Chloroethyl methyl sulfide is a monofunctional chemical analog of sulfur mustard . It primarily targets DNA, similar to other alkylating agents .
Mode of Action
As an alkylating agent, 2-Chloroethyl methyl sulfide operates through three primary mechanisms :
Biochemical Pathways
Given its similarity to sulfur mustard, it is likely to interfere with dna replication and transcription, leading to cell death .
Pharmacokinetics
Its physical properties suggest that it is likely to be absorbed well due to its lipophilic nature . Its distribution, metabolism, and excretion are currently unknown.
Result of Action
The primary result of 2-Chloroethyl methyl sulfide’s action is DNA damage, leading to cell death . This can result in a variety of cellular effects, depending on the type and location of the cells affected.
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of 2-Chloroethyl methyl sulfide. For instance, its volatility can lead to rapid evaporation, reducing its effectiveness in open environments . Additionally, it is insoluble in water but soluble in organic solvents such as ethanol and ether , which can affect its distribution and absorption in the body.
properties
IUPAC Name |
1-chloro-2-methylsulfanylethane |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C3H7ClS/c1-5-3-2-4/h2-3H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MYFKLQFBFSHBPA-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CSCCCl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C3H7ClS |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50202557 |
Source
|
| Record name | 2-Chloroethyl methyl sulfide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50202557 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
110.61 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Physical Description |
Yellow liquid with a stench; [Sigma-Aldrich MSDS] |
Source
|
| Record name | 2-Chloroethyl methyl sulfide | |
| Source | Haz-Map, Information on Hazardous Chemicals and Occupational Diseases | |
| URL | https://haz-map.com/Agents/19585 | |
| Description | Haz-Map® is an occupational health database designed for health and safety professionals and for consumers seeking information about the adverse effects of workplace exposures to chemical and biological agents. | |
| Explanation | Copyright (c) 2022 Haz-Map(R). All rights reserved. Unless otherwise indicated, all materials from Haz-Map are copyrighted by Haz-Map(R). No part of these materials, either text or image may be used for any purpose other than for personal use. Therefore, reproduction, modification, storage in a retrieval system or retransmission, in any form or by any means, electronic, mechanical or otherwise, for reasons other than personal use, is strictly prohibited without prior written permission. | |
Product Name |
2-Chloroethyl methyl sulfide | |
CAS RN |
542-81-4 |
Source
|
| Record name | 2-Chloroethyl methyl sulfide | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=542-81-4 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 2-Chloroethyl methyl sulfide | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000542814 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 2-Chloroethyl methyl sulfide | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=91724 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | 2-Chloroethyl methyl sulfide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50202557 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2-chloroethyl methyl sulphide | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.008.026 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | 2-CHLOROETHYL METHYL SULFIDE | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/422D246XB5 | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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